![molecular formula C23H16N4O3S2 B2771799 2-phenyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide CAS No. 361168-16-3](/img/structure/B2771799.png)
2-phenyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-phenyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide” is a chemical compound. It seems to be related to the family of benzothiazole and quinoline derivatives . These types of compounds have been studied for their potential antibacterial properties .
Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the available resources .Physical And Chemical Properties Analysis
The specific physical and chemical properties of “this compound” are not provided in the available resources .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Diuretic Activity : A study demonstrated the synthesis of new benzothiazole sulfonamides, including compounds similar to the mentioned chemical structure, highlighting their potential as diuretic agents. These compounds exhibited significant in vivo diuretic activity in experimental rats, with insights into their binding modes provided by docking studies (Husain et al., 2016).
- Fluorescent Probe Development : Another research direction involved the synthesis of novel quinoline derivatives for use as fluorescent probes. These compounds demonstrated promising fluorescent properties, making them suitable for various applications in chemical and biological research (Bodke et al., 2013).
Biological and Pharmacological Investigations
- Antimicrobial Activity : Research into the antimicrobial properties of quinoline derivatives has shown the potential for these compounds in treating bacterial infections, with several synthesized derivatives displaying activity against pathogenic bacteria (Idrees et al., 2020).
- Carbonic Anhydrase Inhibition : A series of studies focused on the inhibition of carbonic anhydrase (CA) isoforms by quinoline-sulfonamide derivatives. These compounds exhibited varying degrees of inhibitory activity against different CA isoforms, highlighting their potential in developing novel inhibitors for therapeutic applications (Thacker et al., 2019).
Material Science and Chemical Engineering
- Polymerization Initiators : Research into the synthesis of hyperbranched aromatic polyamides revealed the potential of quinoline-containing compounds as initiators for room-temperature radical polymerization of certain resins. This property is significant for developing low-temperature, thermally curable thermosetting resin systems (Baek et al., 2003).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-phenyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N4O3S2/c24-32(29,30)15-10-11-19-21(12-15)31-23(26-19)27-22(28)17-13-20(14-6-2-1-3-7-14)25-18-9-5-4-8-16(17)18/h1-13H,(H2,24,29,30)(H,26,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIDNMLHTSOMMKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NC5=C(S4)C=C(C=C5)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.